Cas no 914636-86-5 (2-amino-5-bromo-3-chlorobenzonitrile)

• Product Name: 2-amino-5-bromo-3-chlorobenzonitrile
• CAS No: 914636-86-5
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD08436081
• CID: 2132733
• PubChem ID: 26598311
• Update Time: 2025-04-21

2-amino-5-bromo-3-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-5-bromo-3-chloro-
• 2-Amino-5-bromo-3-chlorobenzonitrile
• 914636-86-5
• EN300-1240435
• SB80876
• G11429
• MFCD08436081
• SY365511
• FS-5544
• Z1269233134
• PRFFLKJJFFIYGK-UHFFFAOYSA-N
• SCHEMBL6119734
• AKOS017558755
• CS-0225488
• PLB63686
• 2-amino-5-bromo-3-chlorobenzonitrile

• MDL： MFCD08436081
• Inchi： 1S/C7H4BrClN2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2H,11H2
• InChI Key： PRFFLKJJFFIYGK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C#N)C=1)N)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Melting Point: 132-135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles